Cas no 1251624-93-7 (N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide)

• Product Name: N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide
• CAS No: 1251624-93-7
• MF: C₂₃H₂₄FN₅O₂
• MW: 421.467368125916
• CID: 6598745
• PubChem ID: 49665442
• Update Time: 2025-10-28

N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide
• N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-4-fluorobenzamide
• N-(1-(1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-4-fluorobenzamide
• N-{1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-4-fluorobenzamide
• 1251624-93-7
• AKOS024485522
• F3406-7811

• Inchi： 1S/C23H24FN5O2/c1-15-3-8-20(13-16(15)2)29-14-21(26-27-29)23(31)28-11-9-19(10-12-28)25-22(30)17-4-6-18(24)7-5-17/h3-8,13-14,19H,9-12H2,1-2H3,(H,25,30)
• InChI Key： WOLBBWRNVBJNGZ-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CN(C3=CC=C(C)C(C)=C3)N=N2)=O)CC1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 421.19140319g/mol
• Monoisotopic Mass: 421.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.1Ų

Additional information on N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide

Comprehensive Analysis of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide (CAS No. 1251624-93-7)

The compound N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide (CAS No. 1251624-93-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 1,2,3-triazole core with a piperidine scaffold and a fluorobenzamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting specific enzymes or receptors due to its intricate molecular design.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. The 3,4-dimethylphenyl and 4-fluorobenzamide groups in this compound suggest potential interactions with kinase proteins or G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology research. Users frequently search for terms like "triazole-based drug candidates" or "fluorinated amides in medicinal chemistry," reflecting the growing interest in such compounds for therapeutic innovation.

The synthesis of N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide typically involves multi-step organic reactions, including click chemistry for triazole formation and amide coupling techniques. Its CAS No. 1251624-93-7 serves as a critical identifier for researchers sourcing high-purity samples for in vitro or in vivo studies. Analytical methods such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, ensuring reproducibility in experimental results.

From an SEO perspective, this compound aligns with trending queries like "role of triazoles in drug design" and "fluorobenzamide derivatives as bioactive molecules." Its structural complexity also makes it relevant to discussions on fragment-based drug discovery and scaffold hopping strategies. Laboratories and pharmaceutical companies often explore such compounds for their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a key consideration in preclinical development.

Beyond its pharmaceutical potential, CAS No. 1251624-93-7 is also studied for its physicochemical properties, including solubility, logP, and crystalline structure. These parameters are vital for formulating drug-like compounds with optimal bioavailability. The inclusion of a fluorine atom enhances metabolic stability, a feature highly sought after in modern medicinal chemistry optimization.

In summary, N-{1-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonylpiperidin-4-yl}-4-fluorobenzamide represents a compelling case study in the intersection of heterocyclic chemistry and therapeutic agent development. Its versatility and relevance to cutting-edge research ensure its continued prominence in scientific literature and patent filings.